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Compound of Interest

Compound Name: 4-Bromo-2-phenyithiazole

Cat. No.: B174040

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2-phenylthiazole

This guide provides comprehensive safety and handling information for 4-Bromo-2-
phenylthiazole, intended for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification

e IUPAC Name: 4-bromo-2-phenyl-1,3-thiazole[1]
e Synonyms: 4-bromo-2-phenyl-1,3-thiazole[1]

« CAS Number: 141305-40-0[1]

e Molecular Formula: CoHeBrNS[1]

Hazard Identification and Classification

4-Bromo-2-phenylthiazole is classified as a hazardous substance. The primary hazards
include irritation and acute toxicity.[1] It is harmful if swallowed, causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 4-Bromo-2-phenylthiazole
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1][2]

Specific target organ toxicity, H335: May cause respiratory

. Category 3 o
single exposure irritation[1][2]

Signal Word: Warning[1][2]
Hazard Pictogram:

e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below.

Table 2: Physical and Chemical Properties of 4-Bromo-2-phenylthiazole

Property Value

Molecular Weight 240.12 g/mol [1]
Appearance Information not available
Flash Point 102 °C/ 215.6 °F[3]
Melting Point Information not available
Boiling Point 328°C (lit.)[4]

Density 1.839 g/mL at 25°C[4]

Handling and Storage
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Safe Handling

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3][5]

o Ensure adequate ventilation in the work area. Use only outdoors or in a well-ventilated area.

[31[6]
e Avoid breathing dust, fumes, gas, mist, or vapors.[6]
e Do not get in eyes, on skin, or on clothing.[3]
» Wash hands and any exposed skin thoroughly after handling.[2][6]

e Do not eat, drink, or smoke when using this product.[6][7]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
o Store locked up.[2][6]

» Store away from incompatible materials.

Incompatible Materials

» Strong oxidizing agents[3]
e Strong acids and bases|[3]

e Amines[3]

Strong Oxidizing Agents

4-Bromo-2-phenylthiazole Avoid Contact With >’\: Incompatible Materials :‘ Strong Acids & Bases

B
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Click to download full resolution via product page
Caption: Chemical incompatibility chart for 4-Bromo-2-phenylthiazole.
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

» Engineering Controls: Ensure adequate ventilation. Use of a chemical fume hood is
recommended for handling.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]

o Skin Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) and a
laboratory coat.[5][6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[5] A dust mask (Type N95 or equivalent) may be required if dusts are
generated.[8]

Handling 4-Bromo-2-phenylthiazole

Use Engineering Controls

(Fume Hood) Wear Mandatory PPE

Eye Protection Skin Protection Respiratory Protection

(Safety Goggles) (Gloves, Lab Coat) (As Needed)

Click to download full resolution via product page

Caption: Workflow for personal protection when handling the compound.

First Aid Measures

Immediate medical attention is required in case of significant exposure.
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 Inhalation: Move the victim into fresh air.[5] If not breathing, give artificial respiration.[3] If you
feel unwell, call a POISON CENTER or doctor.[2]

o Skin Contact: Take off contaminated clothing immediately.[5] Wash with plenty of soap and
water.[2] If skin irritation occurs, get medical advice/attention.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if
present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical
advice/attention.[2]

 Ingestion: Rinse mouth with water and drink plenty of water afterwards.[3] Call a POISON
CENTER or doctor/physician if you feel unwell.[2]

Exposure Occurs

Skin Contact Eye Contact Ingested

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with water for 15 mins. Rinse mouth.
Give artificial respiration if needed. Wash with soap and water. Remove contact lenses. Drink plenty of water.

7/
N\ 4
~ If irritation persists 7 If irritation persists
S o
N A
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid response flowchart for different exposure routes.

Fire-Fighting Measures

o Suitable Extinguishing Media: Carbon dioxide (COz), powder.[3]
o Unsuitable Extinguishing Media: No information available.[3]

» Specific Hazards: Keep product and empty containers away from heat and sources of
ignition.[3]
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e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz2), nitrogen
oxides (NOXx), sulfur oxides, and hydrogen bromide.[3]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[3]

Accidental Release Measures
o Personal Precautions: Ensure adequate ventilation and use personal protective equipment

as required.[3] Avoid dust formation.[5]

o Environmental Precautions: Should not be released into the environment.[3] Prevent further
leakage or spillage if it is safe to do so.[5] Do not let the product enter drains.

e Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, diatomite).[3]
Collect and arrange for disposal in suitable, closed containers.[3][5]

Disposal Considerations
Disposal of 4-Bromo-2-phenylthiazole and its containers must be handled as hazardous

waste.

o Chemical Disposal: Dispose of contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[2][8] Do not empty into drains or
dispose of in regular trash.[3][8]

o Contaminated Packaging: Containers that have held the product must be treated as
hazardous waste.[8] The first rinse of the container should be collected and disposed of as
hazardous waste.[9]

Experimental Protocols
Routine Handling Protocol

e Preparation: Confirm the functionality of safety equipment, including fume hood, safety
shower, and eyewash station.

e PPE: Don a lab coat, nitrile gloves, and chemical safety goggles with side shields.
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Procedure: Conduct all manipulations of 4-Bromo-2-phenylthiazole inside a certified
chemical fume hood to ensure adequate ventilation.

Weighing: If weighing the solid, do so within the fume hood to prevent inhalation of any dust.

Post-Handling: After use, tightly seal the container. Wipe down the work area with an
appropriate solvent.

Cleanup: Remove gloves and wash hands thoroughly with soap and water.

Spill Response Protocol

Evacuation: Alert personnel in the immediate area and evacuate if the spill is large or
ventilation is poor.

Control: Prevent the spill from spreading. For powders, gently cover with a plastic sheet. For
liquids, surround the spill with an inert absorbent material.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Cleanup: Carefully sweep or scoop up the solid material, or absorb the liquid with an inert
material. Place the waste into a designated, labeled hazardous waste container.[3][5]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety officer.

Waste Disposal Protocol

Collection: Collect all waste containing 4-Bromo-2-phenylthiazole, including contaminated
consumables (e.g., pipette tips, paper towels), in a designated hazardous waste container.[9]

Labeling: Clearly label the container as "Hazardous Waste" and list "4-Bromo-2-
phenylthiazole" as a primary constituent.[8][9]

Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.[9]
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» Disposal Request: Arrange for pickup and disposal through a licensed hazardous waste
disposal company or your institution's environmental health and safety (EHS) office.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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